Cas no 86976-77-4 ([(2R,3S,5S)-5-(5-Fluoro-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl tetradecyl hydrogen phosphate)

• Product Name: [(2R,3S,5S)-5-(5-Fluoro-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl tetradecyl hydrogen phosphate
• CAS No: 86976-77-4
• MF: C₂₃H₄₀FN₂O₈P
• MW: 522.544471740723
• CID: 724349
• Update Time: 2023-08-03

[(2R,3S,5S)-5-(5-Fluoro-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl tetradecyl hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• 5'-Uridylic acid,2'-deoxy-5-fluoro-, monotetradecyl ester (9CI)
• tetradecyl 2'-deoxy-5-fluoro-5'-uridylate
• 5'-Uridylic acid, 2'-deoxy-5-fluoro-, monotetradecyl ester
• 1-{2-Deoxy-5-O-[hydroxy(tetradecyloxy)phosphoryl]pentofuranosyl}-5-fluoro-4-hydroxypyrimidin-2(1H)-one
• [(2R,3S,5S)-5-(5-Fluoro-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl tetradecyl hydrogen pho
• [(2R,3S,5S)-5-(5-Fluoro-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl tetradecyl hydrogen phosphate

• Inchi： 1S/C23H40FN2O8P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-32-35(30,31)33-17-20-19(27)15-21(34-20)26-16-18(24)22(28)25-23(26)29/h16,19-21,27H,2-15,17H2,1H3,(H,30,31)(H,25,28,29)/t19-,20+,21-/m0/s1
• InChI Key： IGXUBNSHRZHJRV-HBMCJLEFSA-N
• SMILES： P(=O)(O)(OCCCCCCCCCCCCCC)OC[C@@H]1[C@H](C[C@@H](N2C=C(C(NC2=O)=O)F)O1)O

Computed Properties

• Exact Mass: 522.251
• Monoisotopic Mass: 522.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 18
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 135

Experimental Properties

• Density: 1.26
• Refractive Index: 1.525